(E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride

• IUPAC Name: (E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C14H19NO.ClH/c1-3-10-15-11-4-5-12-16-14-8-6-13(2)7-9-14;/h3-9,15H,1,10-12H2,2H3;1H/b5-4+
• InChI Key: DHXQZUIMHXVONT-FXRZFVDSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC=CCNCC=C.Cl
• Isomeric SMILES: CC1=CC=C(C=C1)OC/C=C/CNCC=C.Cl
• Molecular Formula: C14H20ClNO
• Molecular Weight: 253.77 g/mol

Description

(E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride is a chemical compound with a complex structure that includes a phenoxy group, a prop-2-enyl group, and a but-2-en-1-amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of 4-methylphenol, which is then reacted with appropriate reagents to introduce the prop-2-enyl and but-2-en-1-amine groups. The final step involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

(E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The phenoxy group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

Chemistry

In chemistry, (E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound is studied for its potential interactions with biological molecules. It can be used as a probe to investigate enzyme activities and receptor binding.

Medicine

In medicine, this compound is explored for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases.

Industry

In industrial applications, this compound is used in the development of new materials and chemical processes. Its unique properties make it suitable for use in various industrial processes, including catalysis and material synthesis.

Mechanism of Action

The mechanism of action of (E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s structure allows it to bind to these targets and modulate their activities, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine
• 4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrobromide
• 4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydroiodide

Uniqueness

(E)-4-(4-methylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride is unique due to its specific combination of functional groups and its hydrochloride salt form